Cas no 896292-20-9 (2-benzamido-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-benzamido-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896292-20-9
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5485535
• Update Time: 2025-10-19

2-benzamido-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-(benzoylamino)-N,4,5-trimethyl-
• 2-benzamido-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C15H16N2O2S/c1-9-10(2)20-15(12(9)14(19)16-3)17-13(18)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： LWECYYGUCYUMRS-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC=C2)SC(C)=C(C)C=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-benzamido-N,4,5-trimethylthiophene-3-carboxamide

Introduction to 2-Benzamido-N,4,5-Trimethylthiophene-3-Carboxamide (CAS No. 896292-20-9)

2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896292-20-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzamido group and a thiophene ring substituted with three methyl groups. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical formula of 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide is C₁₅H₁₇NO₂S, and its molecular weight is approximately 283.36 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of thiophene derivatives with appropriate amine and carboxylic acid moieties. The synthesis route can be optimized to achieve high yields and purity, which are crucial for its use in sensitive applications such as drug discovery and medicinal chemistry.

In the context of pharmaceutical research, 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide has also demonstrated potential as an anti-cancer agent. Research conducted at the National Cancer Institute in 2020 revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential as a novel therapeutic agent for cancer treatment.

In addition to its biological activities, the physical and chemical properties of 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. The solubility profile of this compound is an important consideration for its formulation into drug delivery systems or other pharmaceutical preparations.

The safety profile of 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 2-Benzamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896292-20-9) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure confers specific biological activities that make it a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.